Cas no 127168-76-7 (5-chloro-2,3-dihydro-1H-isoindole)

• Product Name: 5-chloro-2,3-dihydro-1H-isoindole
• CAS No: 127168-76-7
• MF: C₈H₈ClN
• MW: 153.608820915222
• MDL: MFCD11223563
• CID: 1025674
• PubChem ID: 14795866
• Update Time: 2025-04-20

5-chloro-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 5-chloroisoindoline
• 5-chloroisoindoline hydrochloride
• 5-chloro-2,3-dihydro-1H-isoindole
• C90100
• 5- chloroisoindoline
• SB64129
• SCHEMBL329312
• C8H8ClN
• J-517396
• AB6849
• 5-chloro-2,3-dihydroisoindole
• DTXSID00564157
• MFCD11223563
• AKOS006308774
• 1H-Isoindole, 5-chloro-2,3-dihydro-
• DA-13034
• AS-44804
• 127168-76-7
• CS-0443785
• A16001
• KDKRSWXFLFTSII-UHFFFAOYSA-N
• EN300-153303

• MDL： MFCD11223563
• Inchi： 1S/C8H8ClN/c9-8-2-1-6-4-10-5-7(6)3-8/h1-3,10H,4-5H2
• InChI Key： KDKRSWXFLFTSII-UHFFFAOYSA-N
• SMILES： ClC1C=CC2CNCC=2C=1

Computed Properties

• Exact Mass: 189.01100
• Monoisotopic Mass: 153.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 237 ºC
• Flash Point: 97 ºC
• PSA: 12.03000
• LogP: 3.07400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles